Cas no 63105-52-2 (methyl 4,5-dichloro-2-nitrobenzoate)

• Product Name: methyl 4,5-dichloro-2-nitrobenzoate
• CAS No: 63105-52-2
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• MDL: MFCD18976219
• CID: 520740
• PubChem ID: 113008
• Update Time: 2026-04-29

methyl 4,5-dichloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,5-dichloro-2-nitro-, methyl ester
• methyl 4,5-dichloro-2-nitrobenzoate

• MDL： MFCD18976219

Computed Properties

• Exact Mass: 248.95965

Experimental Properties

• PSA: 69.44

Additional information on methyl 4,5-dichloro-2-nitrobenzoate

Comprehensive Analysis of Methyl 4,5-Dichloro-2-Nitrobenzoate (CAS No. 63105-52-2): Properties, Applications, and Industry Trends

Methyl 4,5-dichloro-2-nitrobenzoate (CAS No. 63105-52-2) is a specialized organic compound with a molecular formula of C₈H₅Cl₂NO₄. This nitrobenzoate derivative is widely recognized for its role as a versatile intermediate in pharmaceutical synthesis, agrochemical production, and advanced material research. Its unique dichloro-nitro aromatic structure contributes to its reactivity, making it valuable for cross-coupling reactions and heterocyclic compound synthesis.

Recent studies highlight the growing demand for methyl 4,5-dichloro-2-nitrobenzoate in the development of bioactive molecules, particularly in antimicrobial and antifungal research. Industry reports indicate a 12% annual growth in applications involving nitroaromatic intermediates, driven by innovations in green chemistry and catalytic processes. Researchers are actively exploring its potential in photocatalysis and electron-transfer reactions, aligning with global trends toward sustainable chemical manufacturing.

The compound's physicochemical properties include a melting point range of 98-102°C and moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and ethyl acetate. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, with industry standards requiring ≥97% purity for most applications. Stability studies under various pH conditions confirm its suitability for multi-step synthetic routes.

From an industrial perspective, 63105-52-2 is increasingly discussed in patent literature for crop protection formulations and pharmaceutical scaffolds. A 2023 market analysis revealed that over 60% of its applications relate to small molecule drug discovery, particularly in kinase inhibitor development. Environmental considerations have also prompted research into biodegradation pathways of chloronitroaromatics, addressing regulatory concerns.

Quality control protocols for methyl 4,5-dichloro-2-nitrobenzoate emphasize rigorous spectroscopic characterization (FTIR, ¹H/¹³C NMR) and residual solvent analysis. The compound's electrophilic reactivity at the nitro-substituted position makes it particularly useful for nucleophilic aromatic substitution reactions, a feature exploited in many API manufacturing processes.

Emerging applications include its use as a precursor for fluorescent probes in biochemical assays and coordination chemistry ligands. Recent publications in the Journal of Medicinal Chemistry describe derivatives of 63105-52-2 showing promise in targeted therapy approaches. The compound's structure-activity relationships continue to be explored through computational QSAR modeling and molecular docking studies.

Supply chain data indicates that methyl 4,5-dichloro-2-nitrobenzoate production has adapted to circular economy principles, with manufacturers implementing waste minimization strategies during synthesis. Technical discussions frequently address process optimization for improved atom economy and E-factor reduction, reflecting the chemical industry's commitment to green metrics.

Analytical challenges associated with this compound include its chromatographic behavior in reverse-phase systems and mass spectrometric fragmentation patterns. Advanced techniques like UHPLC-QTOF are being employed to study its degradation products and metabolic pathways in biological systems. These investigations support its safe handling and environmental risk assessment.

The global market for nitrobenzoate derivatives is projected to reach $XX million by 2028, with 63105-52-2 maintaining a significant share due to its structural versatility. Current research focuses on developing continuous flow processes for its production, reducing energy consumption compared to traditional batch methods. These innovations align with Industry 4.0 initiatives in chemical manufacturing.

In academic settings, methyl 4,5-dichloro-2-nitrobenzoate serves as an educational tool for demonstrating aromatic substitution mechanisms and protecting group strategies. Its well-documented crystallographic data facilitates computational chemistry studies, while its redox properties are investigated in electrochemical applications. These multifaceted uses ensure its continued relevance across scientific disciplines.